2-(4,6-Dimethylpyrimidin-2-yl)ethan-1-amine dihydrochloride
Overview
Description
“2-(4,6-Dimethylpyrimidin-2-yl)ethan-1-amine dihydrochloride” is a unique chemical compound. It is provided to early discovery researchers as part of a collection of unique chemicals . The linear formula for this compound is C8H14N3Cl1 .
Molecular Structure Analysis
The SMILES string for this compound is NCCC1=NC©=CC©=N1.Cl . This provides a textual representation of the compound’s molecular structure.Scientific Research Applications
Eco-Friendly Synthesis
Research by Benincá et al. (2020) discusses an eco-friendly approach to the Biginelli reaction using a chiral substrate, leading to the synthesis of dihydropyrimidinones (DHPMs), highlighting the compound's potential role in green chemistry and asymmetric synthesis. The study emphasizes the use of green solvents and chiral catalysts to achieve enantiospecific reactions, showcasing the compound's applicability in creating environmentally benign synthesis pathways (Benincá et al., 2020).
Analytical Chemistry Applications
Friedman (2004) discusses the ninhydrin reaction's significance in analyzing amino acids, peptides, and proteins, which underscores the importance of compounds like 2-(4,6-Dimethylpyrimidin-2-yl)ethan-1-amine dihydrochloride in analytical applications. This review highlights the compound's potential utility in developing sensitive detection methods for various biomolecules, contributing to advancements in food science, biochemistry, and medical diagnostics (Friedman, 2004).
Role in Enhancing Reaction Efficiency
Panda et al. (2012) review the Biginelli reaction from a green perspective, focusing on the synthesis of dihydropyrimidinones (DHPMs) using eco-friendly technologies. This work suggests that compounds like this compound could play a crucial role in catalyzing reactions under environmentally friendly conditions, leading to the efficient synthesis of bioactive compounds (Panda et al., 2012).
Safety and Hazards
The compound has been classified as Eye Irritant 2 and Skin Sensitizer 1 . The hazard statements include H317 - May cause an allergic skin reaction, and H319 - Causes serious eye irritation . Precautionary statements include P261 - Avoid breathing dust/fume/gas/mist/vapors/spray, P280 - Wear protective gloves/protective clothing/eye protection/face protection, P333 + P313 - If skin irritation or rash occurs: Get medical advice/attention, P337 + P313 - If eye irritation persists: Get medical advice/attention, and P362 + P364 - Take off contaminated clothing and wash it before reuse .
properties
IUPAC Name |
2-(4,6-dimethylpyrimidin-2-yl)ethanamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3.2ClH/c1-6-5-7(2)11-8(10-6)3-4-9;;/h5H,3-4,9H2,1-2H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OJRWCSICABUHDF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)CCN)C.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15Cl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1269151-25-8 |
Source
|
| Record name | 2-(4,6-dimethylpyrimidin-2-yl)ethan-1-amine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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